Cas no 5436-58-8 ( )

  structure
  structure
Product Name: 
CAS No:5436-58-8
MF:C12H16O2
MW:192.254243850708
CID:940875
PubChem ID:228649
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 1-Methylpropyl ester
    • butan-2-yl 2-phenylacetate
    • Benzeneacetic acid,2-butyl ester
    • phenyl-acetic acid sec-butyl ester
    • Phenylessigsaeure-2-butylester
    • Phenyl-essigsaeure-sec-butylester
    • Phenylessigsaeure-sek-butylester
    • Sec-butyl phenylacetate
    • sec-Butyl-phenylacetat
    • DTXSID20281450
    • Benzeneacetic acid, 2-butyl ester
    • .alpha.-Methylpropyl phenyl acetate
    • NSC-21744
    • AKOS015960542
    • 5436-58-8
    • NSC21744
    • SCHEMBL2241152
    • Sec-butyl phenylacetate #
    •  
    • Inchi: 1S/C12H16O2/c1-3-10(2)14-12(13)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
    • InChI Key: ZTPYZNJPAOHMRG-UHFFFAOYSA-N
    • SMILES: O(C(CC1C=CC=CC=1)=O)C(C)CC

Computed Properties

  • Exact Mass: 192.11500
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.57080

  Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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